Cas no 2172073-64-0 (3-(1-aminoethyl)azetidin-3-ol)

• Product Name: 3-(1-aminoethyl)azetidin-3-ol
• CAS No: 2172073-64-0
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 5567141
• PubChem ID: 165594107
• Update Time: 2025-05-19

3-(1-aminoethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-(1-aminoethyl)-
• 3-(1-aminoethyl)azetidin-3-ol

• Inchi： 1S/C5H12N2O/c1-4(6)5(8)2-7-3-5/h4,7-8H,2-3,6H2,1H3
• InChI Key： IVNPDGBMWDCPBY-UHFFFAOYSA-N
• SMILES： N1CC(C(N)C)(O)C1

Additional information on 3-(1-aminoethyl)azetidin-3-ol

Introduction to 3-(1-aminoethyl)azetidin-3-ol (CAS No. 2172073-64-0)

3-(1-aminoethyl)azetidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172073-64-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 3-(1-aminoethyl)azetidin-3-ol consists of an azetidine ring substituted with a primary amine group at the 1-position and a 1-aminoethyl side chain at the 3-position. This configuration imparts a high degree of flexibility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both primary amine and secondary amine functionalities allows for diverse chemical modifications, including condensation reactions, coupling with carboxylic acids, and participation in cyclization processes.

In recent years, the pharmaceutical industry has seen a surge in interest for azetidine derivatives due to their structural similarity to natural amino acids and their ability to mimic biological targets effectively. 3-(1-aminoethyl)azetidin-3-ol has been explored as a building block for peptidomimetics, which are designed to interact with peptide-binding proteins without inducing adverse immunogenicity. Such peptidomimetics have shown promise in treating inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of 3-(1-aminoethyl)azetidin-3-ol is its potential as a scaffold for enzyme inhibition. The azetidine core can be tailored to fit into the active sites of enzymes with high specificity, while the flexible side chains allow for optimal interactions with target residues. For instance, researchers have investigated its utility in developing inhibitors for proteases involved in cancer progression. Preliminary studies suggest that derivatives of this compound can disrupt key enzymatic pathways without significant off-target effects.

The synthesis of 3-(1-aminoethyl)azetidin-3-ol typically involves multi-step organic transformations, starting from readily available precursors such as ethylene oxide and ammonia derivatives. Advances in catalytic methods have enabled more efficient and sustainable production routes, reducing waste and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent computational studies have also highlighted the pharmacokinetic properties of 3-(1-aminoethyl)azetidin-3-ol derivatives. Molecular dynamics simulations indicate that modifications to the side chain can significantly influence solubility, metabolic stability, and binding affinity. This knowledge has guided the design of next-generation compounds with enhanced bioavailability and reduced clearance rates, potentially leading to longer-lasting therapeutic effects.

In clinical research, 3-(1-aminoethyl)azetidin-3-ol has been incorporated into libraries of compounds screened for biological activity. High-throughput screening (HTS) campaigns have identified several promising hits that exhibit inhibitory effects on targets relevant to neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for developing treatments targeting central nervous system disorders.

The versatility of 3-(1-aminoethyl)azetidin-3-ol extends beyond its role as an intermediate in drug synthesis. It has been utilized in material science applications, particularly in the development of functional polymers with unique mechanical properties. The incorporation of azetidine units into polymer backbones enhances thermal stability and biodegradability, making these materials suitable for biomedical implants and wound dressings.

Future directions in research are likely to focus on expanding the chemical space explored by 3-(1-aminoethyl)azetidin-3-ol derivatives through combinatorial chemistry and library synthesis techniques. By systematically varying substituents on both the azetidine ring and side chains, researchers aim to uncover novel scaffolds with improved pharmacological profiles. Additionally, computational methods such as machine learning are being employed to predict promising structures before experimental synthesis.

The integration of 3-(1-aminoethyl)azetidin-3-ol into drug discovery pipelines underscores its importance as a versatile building block in modern medicinal chemistry. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications for this compound are expected to grow exponentially.